Cas no 1206989-88-9 (N-(3-chloro-4-fluorophenyl)-1-(3-cyanoquinolin-4-yl)piperidine-4-carboxamide)

• Product Name: N-(3-chloro-4-fluorophenyl)-1-(3-cyanoquinolin-4-yl)piperidine-4-carboxamide
• CAS No: 1206989-88-9
• MF: C₂₂H₁₈ClFN₄O
• MW: 408.855926990509
• CID: 5391546
• Update Time: 2025-11-05

N-(3-chloro-4-fluorophenyl)-1-(3-cyanoquinolin-4-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-fluorophenyl)-1-(3-cyanoquinolin-4-yl)piperidine-4-carboxamide
• 4-Piperidinecarboxamide, N-(3-chloro-4-fluorophenyl)-1-(3-cyano-4-quinolinyl)-

• Inchi： 1S/C22H18ClFN4O/c23-18-11-16(5-6-19(18)24)27-22(29)14-7-9-28(10-8-14)21-15(12-25)13-26-20-4-2-1-3-17(20)21/h1-6,11,13-14H,7-10H2,(H,27,29)
• InChI Key： CMTRNQTWMJECPO-UHFFFAOYSA-N
• SMILES： N1(C2C3C(N=CC=2C#N)=CC=CC=3)CCC(C(NC2=CC=C(F)C(Cl)=C2)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aminoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives 4-aminoquinolines

Additional information on N-(3-chloro-4-fluorophenyl)-1-(3-cyanoquinolin-4-yl)piperidine-4-carboxamide

Research Brief on N-(3-chloro-4-fluorophenyl)-1-(3-cyanoquinolin-4-yl)piperidine-4-carboxamide (CAS: 1206989-88-9)

N-(3-chloro-4-fluorophenyl)-1-(3-cyanoquinolin-4-yl)piperidine-4-carboxamide (CAS: 1206989-88-9) is a small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its role as a kinase inhibitor, particularly in the context of cancer therapy. This research brief aims to summarize the latest findings related to this compound, including its mechanism of action, pharmacological properties, and potential clinical applications.

The compound's structure features a quinoline core with a cyano group at the 3-position and a piperidine-4-carboxamide moiety linked to a 3-chloro-4-fluorophenyl group. This unique structure contributes to its selective binding affinity for specific kinase targets. Recent in vitro and in vivo studies have demonstrated its efficacy in inhibiting the activity of kinases involved in cell proliferation and survival pathways, making it a promising candidate for targeted cancer therapies.

One of the key findings from recent research is the compound's ability to selectively inhibit the fibroblast growth factor receptor (FGFR) family of kinases. FGFRs are often dysregulated in various cancers, and their inhibition has been shown to suppress tumor growth and metastasis. Studies using xenograft models have reported significant tumor regression following treatment with N-(3-chloro-4-fluorophenyl)-1-(3-cyanoquinolin-4-yl)piperidine-4-carboxamide, with minimal off-target effects.

Pharmacokinetic studies have also been conducted to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) properties. Results indicate favorable oral bioavailability and a half-life that supports once-daily dosing in preclinical models. Additionally, the compound exhibits good blood-brain barrier penetration, suggesting potential applications in treating central nervous system (CNS) malignancies.

Despite these promising findings, challenges remain in the development of N-(3-chloro-4-fluorophenyl)-1-(3-cyanoquinolin-4-yl)piperidine-4-carboxamide as a therapeutic agent. Issues such as potential drug resistance, toxicity profiles, and optimal dosing regimens need to be addressed in future studies. Ongoing research is exploring combination therapies with other targeted agents or immunotherapies to enhance its efficacy and overcome resistance mechanisms.

In conclusion, N-(3-chloro-4-fluorophenyl)-1-(3-cyanoquinolin-4-yl)piperidine-4-carboxamide represents a promising small molecule inhibitor with potential applications in oncology. Its selective kinase inhibition, favorable pharmacokinetics, and preclinical efficacy warrant further investigation in clinical trials. Future studies should focus on elucidating its full therapeutic potential and addressing the challenges associated with its development.